Cas no 936841-73-5 (5-Fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoro-2-(trifluoromethyl)pyridine
• CAS No: 936841-73-5
• MF: C₆H₃F₄N
• MW: 165.08833527565
• MDL: MFCD09864698
• CID: 69586
• PubChem ID: 26986205
• Update Time: 2025-10-28

5-Fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethyl)pyridine
• 3-fluoro-6-trifluoromethylpyridine
• 5-Fluoro-2-trifluoromethyl pyridine
• PubChem23561
• URVIJEPCSODFNU-UHFFFAOYSA-N
• 5-Fluoro-2-trifluoromethylpyridine
• BCP12641
• FCH922983
• PC8069
• BBL100800
• WT2139
• STL554594
• SBB087874
• VP11026
• CM14442
• AB53865
• 5-fluoranyl-2-(trifluoromethyl)pyridine
• 5-Fluoro-2-(trifluoromethyl)pyridine (ACI)
• 3-Fluoro-6-(Trifluoromethyl)pyridine
• DS-10986
• AKOS005145645
• J-517500
• EN300-119854
• CS-W019902
• MFCD09864698
• SCHEMBL229945
• DTXSID40650508
• 936841-73-5
• AC-29138

• MDL： MFCD09864698
• Inchi： 1S/C6H3F4N/c7-4-1-2-5(11-3-4)6(8,9)10/h1-3H
• InChI Key： URVIJEPCSODFNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=NC=1

Computed Properties

• Exact Mass: 165.02000
• Monoisotopic Mass: 165.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.371
• Melting Point: No data available
• Boiling Point: 101℃ at 760 mmHg
• Flash Point: 14.9 °C
• Refractive Index: 1.402
• PSA: 12.89000
• LogP: 2.23950
• Vapor Pressure: 41.3±0.2 mmHg at 25°C

5-Fluoro-2-(trifluoromethyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-2-(trifluoromethyl)pyridine

5-Fluoro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Fluoro-2-(trifluoromethyl)pyridine, also known by its CAS number 936841-73-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at the 5-position and a trifluoromethyl group at the 2-position. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable component in various applications.

The synthesis of 5-Fluoro-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

In terms of applications, 5-Fluoro-2-(trifluoromethyl)pyridine has been extensively studied for its potential in pharmaceuticals. Its ability to modulate various biological targets, such as kinases and ion channels, has made it a promising lead compound in drug discovery programs. For instance, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, demonstrating its potential as a therapeutic agent.

Beyond pharmacology, this compound has also found utility in agrochemicals. Its unique electronic properties make it an effective ingredient in pesticides and herbicides, where it can disrupt key biochemical pathways in target organisms without adversely affecting non-target species. Recent studies have highlighted its efficacy in controlling agricultural pests while maintaining environmental sustainability.

The material science sector has also benefited from the properties of 5-Fluoro-2-(trifluoromethyl)pyridine. Its ability to act as a precursor in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices, has been documented in numerous research papers. The compound's role in enhancing the performance of organic light-emitting diodes (OLEDs) is particularly noteworthy, with recent breakthroughs showcasing improved device efficiency and stability.

In terms of environmental impact, researchers have conducted extensive studies on the degradation pathways of 5-Fluoro-2-(trifluoromethyl)pyridine. These studies aim to assess its biodegradability and potential ecological risks. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its long-term environmental implications.

The toxicological profile of 5-Fluoro-2-(trifluoromethyl)pyridine has also been a focus of recent investigations. Acute and chronic toxicity studies have been conducted to evaluate its safety for human use and environmental release. While preliminary data suggest low toxicity at therapeutic doses, additional studies are needed to confirm these findings and establish safe handling guidelines.

In conclusion, 5-Fluoro-2-(trifluoromethyl)pyridine, with its CAS number 936841-73-5, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties continue to drive innovative research, offering promising avenues for future developments in medicine, agriculture, and materials science.